Cytotoxicity in Cancer Cell Lines vs. Indolin-5-ol
The hydrochloride salt of 3-ethyl-2,3-dihydro-1H-indole, structurally analogous to the target compound, exhibits moderate cytotoxicity in cancer cell lines. Although specific IC₅₀ values for the 5-hydroxy derivative are not yet published in peer-reviewed literature, the unsubstituted indolin-5-ol (2,3-dihydro-1H-indol-5-ol) demonstrates IC₅₀ values of 11.6 µM against A2780 ovarian carcinoma cells and 22.4 µM against HeLa cervical carcinoma cells . The introduction of a 3-ethyl substituent is expected to modulate lipophilicity (predicted LogP increase of approximately +0.7 units vs. unsubstituted indolin-5-ol) and steric interaction with cellular targets, potentially altering both potency and selectivity profiles across different cell lines [1]. Direct head-to-head cytotoxicity comparison data remain unavailable as of the current literature, and this evidence is classified as cross-study comparable with the explicit caveat that the target compound lacks its own published IC₅₀ values.
| Evidence Dimension | Cytotoxicity (IC₅₀) against human cancer cell lines |
|---|---|
| Target Compound Data | 3-Ethyl-2,3-dihydro-1H-indol-5-ol: No published IC₅₀ data available. Related 3-ethyl-2,3-dihydro-1H-indole hydrochloride shows moderate cytotoxicity (qualitative). |
| Comparator Or Baseline | 2,3-Dihydro-1H-indol-5-ol (indolin-5-ol): IC₅₀ = 11.6 µM (A2780 ovarian carcinoma), IC₅₀ = 22.4 µM (HeLa cervical carcinoma) |
| Quantified Difference | Cannot be quantified due to absence of target compound data. Structural rationale: C3-ethyl group increases logP by ~0.7 units vs. unsubstituted indolin-5-ol (predicted). |
| Conditions | A2780 and HeLa cell viability assays (comparator data); target compound data pending |
Why This Matters
The 3-ethyl modification provides a structurally distinct starting point for anticancer SAR studies; procurement of the 3-ethyl analog rather than unsubstituted indolin-5-ol is essential for projects exploring C3-substituent effects on cytotoxicity and target engagement.
- [1] ALOGPS 2.1 / SwissADME predicted logP values. Indolin-5-ol clogP ≈ 1.1; 3-ethyl-5-hydroxyindoline clogP ≈ 1.8. Estimated difference +0.7 log units. Available: http://www.swissadme.ch/ View Source
